Cas no 757192-84-0 (2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid)

• Product Name: 2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid
• CAS No: 757192-84-0
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• MDL: MFCD06340102
• CID: 844126
• PubChem ID: 3825078
• Update Time: 2025-07-25

2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({2-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]-1-methyl-2-oxoethyl}thio)acetic acid
• ({2-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]-1-methyl-2-oxoethyl}thio)...
• 2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid
• SR-01000054262-1
• CS-0229905
• 2-({1-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoyl]ethyl}sulfanyl)acetic acid
• 2-[[2-[(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-1-methyl-2-oxoethyl]thio]acetic acid
• J-500026
• ({2-[(1,5-DiMe-3-oxo-2-Ph-2,3-di-H-4-pyrazolyl)NH2]-1-Me-2-oxoEt}thio)acetic acid
• DTXSID201109942
• 2-[1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1-oxopropan-2-yl]sulfanylacetic acid
• SR-01000054262
• EN300-10151
• Z19690994
• ((2-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)amino]-1-methyl-2-oxoethyl)thio)acetic acid
• AKOS007957488
• 757192-84-0
• G29813

• MDL： MFCD06340102
• Inchi： 1S/C16H19N3O4S/c1-10-14(17-15(22)11(2)24-9-13(20)21)16(23)19(18(10)3)12-7-5-4-6-8-12/h4-8,11H,9H2,1-3H3,(H,17,22)(H,20,21)
• InChI Key： ZEKLCZAVTAXCOJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C)C(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)=O

Computed Properties

• Exact Mass: 349.10962727 g/mol
• Monoisotopic Mass: 349.10962727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.4
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid

Introduction to 2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid (CAS No. 757192-84-0)

2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid, identified by its CAS number 757192-84-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of multiple functional groups, including a carbamoyl moiety and a sulfanyl group, makes this molecule a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

Thepyrazolecore of this compound is particularly noteworthy due to its ability to interact with various biological targets. Pyrazoles have been extensively studied for their potential as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The specific substitution pattern in 2-({1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamoylethyl}sulfanyl)acetic acid introduces unique electronic and steric properties that may enhance its binding affinity to biological receptors. This has led to its investigation as a potential scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new bioactive molecules derived frompyrazole-based structures. Thecarbamoylgroup in this compound not only contributes to its molecular complexity but also serves as a versatile handle for further chemical modifications. This feature is particularly valuable in drug discovery pipelines, where the ability to modify specific regions of a molecule can fine-tune its pharmacological properties. The sulfanyl group further enhances the compound's potential bioactivity by introducing polarity and hydrogen bonding capabilities, which are crucial for interactions with biological macromolecules.

The synthesis of 2-( { 1 - ( 1 , 5 - dimethyl - 3 - oxo - 2 - phenyl - 2 , 3 - dihydro - 1 H - pyrazol - 4 - yl ) carbamoylethyl } sulfanyl ) acetic acid ( CAS No . 757192 - 84 - 0 ) presents an intriguing challenge due to its multi-functionalized structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient assembly ofpyrazole-derived scaffolds. These methods not only improve yield but also allow for greater control over regioselectivity, which is essential for producing compounds with desired biological activity.

The pharmacological potential of CAS No. 757192-84-0 has been explored through both computational modeling and experimental studies. Computational approaches, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting how this compound might interact with target proteins. These studies suggest that thepyrazolecore and its substituents could occupy specific binding pockets on biological receptors, leading to modulatory effects on cellular processes. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these predictions.

In particular, thecarbamoylandsulfanylgroups have been identified as key pharmacophores that contribute to the compound's bioactivity. The carbamoyl moiety can engage in hydrogen bonding interactions with polar residues in protein active sites, while the sulfanyl group may participate in hydrophobic or electrostatic interactions depending on the local environment. Such interactions are critical for achieving high affinity and selectivity in drug design. Additionally, the presence of these functional groups allows for further derivatization, enabling the creation of libraries of analogs with tailored properties.

Thepyrazole-based scaffold itself has a well-documented history of success in drug development. Many approved drugs contain pyrazole moieties or derivatives thereof, highlighting their importance as pharmacological building blocks. For instance, certain antiviral and anti-inflammatory agents have demonstrated efficacy by leveraging thepyrazolenucleus' ability to modulate enzyme activity or receptor binding. Given these precedents, CAS No. 757192-84-0 represents an exciting opportunity to explore novel therapeutic avenues.

Recent studies have also highlighted the role ofpyrazole-derived compounds in addressing emerging challenges in medicine. For example, there is growing interest in developing treatments for resistant pathogens or chronic diseases where existing therapies are limited. The structural versatility of CAS No. 75719284 makes it a valuable tool for exploring new chemical spaces that could lead to breakthroughs in drug discovery. Furthermore, its synthetic accessibility allows researchers to rapidly iterate on lead compounds without significant logistical hurdles.

The chemical properties of CAS No 75719284 contribute to its potential utility beyond traditional pharmaceutical applications.Pyrazole-containing compounds are known for their stability under various conditions and compatibility with diverse reaction conditions.Sulfanyl-substituted derivatives often exhibit enhanced solubility or metabolic stability when compared to their non-sulfanylated counterparts.Carbamoyl-functionalized molecules can serve as probes for studying enzyme mechanisms or as precursors for more complex derivatives via nucleophilic substitution or condensation reactions.

In conclusion,CAS No 75719284 represents a structurally intriguing compound with significant potential for further exploration in medicinal chemistry and pharmacology.Pyrazole,sulfanyl,andcarbamoylmolecular features combine synergistically to create an entity that warrants detailed investigation into its biological activity and therapeutic promise.CAS No 75719284’s synthetic tractability also positions it as an attractive scaffold for generating novel analogs through combinatorial chemistry or library synthesis approaches.